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1-methyl-5-(trifluoromethyl)-1H-
Compound Name:
pyrazole-3-carboxylic acid

Cat. No.: B183081

For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen
atoms, stands as a cornerstone in modern medicinal chemistry. First brought to light in the late
19th century, its derivatives, particularly pyrazole carboxylic acids, have demonstrated a
remarkable breadth of pharmacological activities. This has led to their successful integration
into a multitude of blockbuster drugs, from anti-inflammatory agents to targeted cancer
therapies. This technical guide provides an in-depth exploration of the discovery, history,
synthesis, and biological significance of pyrazole carboxylic acid derivatives, offering valuable
insights for researchers at the forefront of drug discovery.

A Serendipitous Discovery and a Rich History

The story of pyrazoles begins in 1883 with German chemist Ludwig Knorr.[1] While attempting
to synthesize quinine derivatives, Knorr serendipitously discovered a new class of compounds
through the condensation of ethyl acetoacetate with phenylhydrazine.[1] This reaction, now
famously known as the Knorr pyrazole synthesis, laid the foundational stone for pyrazole
chemistry. The initial pyrazolone derivatives, such as Antipyrine (Phenazone), quickly found
application as some of the first synthetic analgesic and antipyretic drugs, showcasing the
immediate therapeutic potential of this novel scaffold.[1]

The timeline below highlights key milestones in the discovery and development of pyrazole-
containing drugs, illustrating the enduring impact of Knorr's initial discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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